Cas no 1354019-51-4 ((R)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: (R)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 1354019-51-4
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• CID: 2091681
• PubChem ID: 66569856
• Update Time: 2025-07-16

(R)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol
• 1354019-51-4
• 3-Pyrrolidinol, 1-[6-ethoxy-2-(methylthio)-4-pyrimidinyl]-, (3R)-
• DB-247308
• G69847
• AKOS025117384
• DTXSID201167259
• (3R)-1-(6-ethoxy-2-methylsulfanylpyrimidin-4-yl)pyrrolidin-3-ol
• (R)-1-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol
• (3R)-1-[6-ETHOXY-2-(METHYLSULFANYL)PYRIMIDIN-4-YL]PYRROLIDIN-3-OL

• MDL： MFCD21098698
• Inchi： 1S/C11H17N3O2S/c1-3-16-10-6-9(12-11(13-10)17-2)14-5-4-8(15)7-14/h6,8,15H,3-5,7H2,1-2H3/t8-/m1/s1
• InChI Key： AHLKGYNZBNEUTI-MRVPVSSYSA-N
• SMILES： S(C)C1=NC(=CC(=N1)N1CC[C@H](C1)O)OCC

Computed Properties

• Exact Mass: 255.10414797g/mol
• Monoisotopic Mass: 255.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (R)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol

Introduction to (R)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 1354019-51-4)

(R)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 1354019-51-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidinols and is characterized by its 6-ethoxy and 2-(methylthio)pyrimidin-4-yl substituents, which contribute to its distinct biological activity.

The (R)-enantiomer of this compound is particularly noteworthy due to its enhanced pharmacological properties compared to the (S)-enantiomer. The chiral center at the pyrrolidine ring imparts significant stereochemical diversity, which can be exploited in the design of more effective and selective drugs. Recent studies have highlighted the importance of chiral compounds in drug discovery, as they often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

In terms of its chemical structure, (R)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol features a pyrrolidine ring with a hydroxyl group at the C3 position, which can form hydrogen bonds with biological targets. The 6-ethoxy substituent on the pyrimidine ring enhances solubility and bioavailability, while the 2-(methylthio) group provides additional stability and reactivity. These structural elements collectively contribute to the compound's favorable pharmacokinetic properties.

Recent research has focused on the potential therapeutic applications of (R)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol in various disease states. One notable area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity in a manner that could be beneficial for treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

Additionally, (R)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol has been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its utility in managing inflammatory conditions like arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory pathways without causing significant side effects makes it an attractive candidate for further development.

The synthesis of (R)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol involves several steps, including the preparation of the chiral pyrrolidine intermediate and subsequent functionalization with the ethoxy and methylthio groups. Advanced synthetic methods, such as asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods ensure that the final product meets the stringent quality standards required for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of (R)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials, where its potential therapeutic benefits will be further explored.

In conclusion, (R)-1-(6-Ethoxy-2-(methylthio)pyrimidin-4-y l)pyrrolidin -3 -ol (CAS No. 1354019 -5 1 -4 ) represents a promising candidate in the development of novel therapeutics for a range of diseases. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make significant contributions to modern medicine.